![molecular formula C29H35NO9 B600822 6-o-Desmethyldonepezil glucuronide CAS No. 220170-73-0](/img/structure/B600822.png)
6-o-Desmethyldonepezil glucuronide
Overview
Description
6-O-Desmethyldonepezil glucuronide is one of the impurities of Donepezil . Donepezil is a highly specific reversible acetylcholinesterase (AChE) inhibitor, used to treat moderate to severe Alzheimer’s disease .
Synthesis Analysis
Glucuronide synthesis involves multiple tools including microbial biotransformation, mammalian S9/microsome preparations, and proprietary late-stage chemical synthesis screens . These techniques are scalable to provide gram amounts of O-, acyl, N– and N-carbamoyl glucuronides, as well as other conjugates such as glycosides and sulfates .Molecular Structure Analysis
The molecular formula of this compound is C29H35NO9 . Its average mass is 541.589 Da and its monoisotopic mass is 541.231201 Da .Chemical Reactions Analysis
Donepezil, the parent compound of this compound, has been shown to undergo oxidation using a mild, versatile oxidant Chloramine-T in acidic medium .Scientific Research Applications
Metabolic Analysis and Detection
6-o-Desmethyldonepezil glucuronide, as a metabolic derivative, plays a crucial role in the analysis of drug metabolism. Andersen and Hansen (1992) developed a high-performance liquid chromatography method for analyzing the metabolic pattern of naproxen in humans, which can be applied to study compounds like this compound. This method aids in understanding the relationship between various metabolites and their parent compounds in the body (Andersen & Hansen, 1992).
Aresta et al. (2006) utilized liquid chromatography-electrospray mass spectrometry (LC-ESI-MS) for characterizing naproxen and O-6-desmethylnaproxen glucuronides, demonstrating the potential of these techniques in identifying and characterizing drug metabolites like this compound (Aresta, Carbonara, Palmisano, & Zambonin, 2006).
Role in Detoxification and Drug Efficacy
Glucuronides, including this compound, typically act in a detoxifying role. Stachulski and Meng (2013) highlighted that while most glucuronides function in detoxification, some can be pharmacologically active or even toxic. The study also explored the use of glucuronide prodrugs, which is relevant for understanding the applications of this compound in medicinal chemistry (Stachulski & Meng, 2013).
Drug Metabolite Analysis and Implications
Understanding the biological reactivity of glucuronides is crucial for assessing the safety and efficacy of drugs. Ritter (2000) reviewed the roles of glucuronidation and UDP-glucuronosyltransferases in xenobiotic bioactivation reactions, providing insights into how metabolites like this compound can influence drug action and toxicity (Ritter, 2000).
Advanced Analytical Techniques
The development of analytical techniques such as HPLC-NMR spectroscopy has enabled the detailed study of drug metabolites. Sidelmann et al. (1996) used such techniques to analyze the glucuronides of 6,11-dihydro-11-oxodibenz[b,e]oxepin-2-acetic acid, which could be extended to study this compound (Sidelmann, Lenz, Spraul, Hofmann, Troke, Sanderson, Lindon, Wilson, & Nicholson, 1996).
Mechanism of Action
Target of Action
The primary target of 6-o-Desmethyldonepezil glucuronide, also known as Donepezil (metabolite 11 glucuronide), is acetylcholinesterase . Acetylcholinesterase is an enzyme that breaks down acetylcholine, a neurotransmitter involved in memory and learning, into choline and acetate .
Mode of Action
This compound acts as an acetylcholinesterase inhibitor . By inhibiting the action of acetylcholinesterase, it prevents the breakdown of acetylcholine, thereby increasing the concentration of acetylcholine in the brain . This results in enhanced cholinergic transmission, which is beneficial in conditions like Alzheimer’s disease where there is a deficiency of acetylcholine .
Biochemical Pathways
The compound affects the cholinergic pathway . By inhibiting acetylcholinesterase, it prevents the degradation of acetylcholine, leading to an increase in the concentration of acetylcholine at the synapses . This enhances cholinergic transmission, improving cognitive function in patients with Alzheimer’s disease .
Pharmacokinetics
The pharmacokinetics of this compound involves its metabolism by cytochrome P450 (CYP) 2D6 and CYP3A4 in the liver . The metabolite M1 (6-O-desmethyl-donepezil) is the only active metabolite with a comparable potency in acetylcholinesterase inhibition to donepezil . In human plasma, M1 is only present at about 20% of the concentration of the parent drug .
Result of Action
The result of the action of this compound is an improvement in the symptoms of Alzheimer’s disease . By increasing the concentration of acetylcholine in the brain, it enhances cholinergic transmission, which is beneficial in conditions like Alzheimer’s disease where there is a deficiency of acetylcholine .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of certain enzymes in the liver, such as CYP2D6 and CYP3A4, can affect the metabolism of the compound . Additionally, factors such as the patient’s age, liver function, and genetic makeup can also influence the compound’s action, efficacy, and stability .
Biochemical Analysis
Cellular Effects
The effects of 6-o-Desmethyldonepezil glucuronide on various types of cells and cellular processes are complex. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It exerts its effects at the molecular level, potentially involving binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is limited .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Threshold effects, as well as any toxic or adverse effects at high doses, have been observed .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, and may affect metabolic flux or metabolite levels .
Transport and Distribution
It may interact with transporters or binding proteins, affecting its localization or accumulation .
Subcellular Localization
It may be directed to specific compartments or organelles by targeting signals or post-translational modifications .
properties
IUPAC Name |
(2S,3S,4S,5R,6S)-6-[[2-[(1-benzylpiperidin-4-yl)methyl]-6-methoxy-3-oxo-1,2-dihydroinden-5-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H35NO9/c1-37-21-13-18-12-19(11-16-7-9-30(10-8-16)15-17-5-3-2-4-6-17)23(31)20(18)14-22(21)38-29-26(34)24(32)25(33)27(39-29)28(35)36/h2-6,13-14,16,19,24-27,29,32-34H,7-12,15H2,1H3,(H,35,36)/t19?,24-,25-,26+,27-,29+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUJDLRRGLWFUSI-XDBQMMMZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)CC(C2=O)CC3CCN(CC3)CC4=CC=CC=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C2C(=C1)CC(C2=O)CC3CCN(CC3)CC4=CC=CC=C4)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H35NO9 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60747560 | |
Record name | 2-[(1-Benzylpiperidin-4-yl)methyl]-6-methoxy-3-oxo-2,3-dihydro-1H-inden-5-yl beta-D-glucopyranosiduronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60747560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
541.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
220170-73-0 | |
Record name | 6-o-Desmethyldonepezil glucuronide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0220170730 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-[(1-Benzylpiperidin-4-yl)methyl]-6-methoxy-3-oxo-2,3-dihydro-1H-inden-5-yl beta-D-glucopyranosiduronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60747560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-O-DESMETHYLDONEPEZIL GLUCURONIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1O435436YC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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